Cas no 2306265-19-8 (3,7-dimethyl-1,1-dioxo-2,3-dihydropyrrolo[3,4-f]thiazepine-6-carboxylic acid)

• Product Name: 3,7-dimethyl-1,1-dioxo-2,3-dihydropyrrolo[3,4-f]thiazepine-6-carboxylic acid
• CAS No: 2306265-19-8
• MF: C₁₀H₁₂N₂O₄S
• MW: 256.278281211853
• CID: 5223507
• Update Time: 2026-03-07

3,7-dimethyl-1,1-dioxo-2,3-dihydropyrrolo[3,4-f]thiazepine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrolo[3,4-f]-1,2-thiazepine-6-carboxylic acid, 3,7-dihydro-3,7-dimethyl-, 1,1-dioxide
• 3,7-dimethyl-1,1-dioxo-2,3-dihydropyrrolo[3,4-f]thiazepine-6-carboxylic acid

• Inchi： 1S/C10H12N2O4S/c1-6-3-4-7-8(17(15,16)11-6)5-12(2)9(7)10(13)14/h3-6,11H,1-2H3,(H,13,14)
• InChI Key： JSGGHZFRIQLWFE-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CN(C)C(C(O)=O)=C2C=CC(C)N1

Additional information on 3,7-dimethyl-1,1-dioxo-2,3-dihydropyrrolo[3,4-f]thiazepine-6-carboxylic acid

Exploring the Unique Properties and Applications of 3,7-dimethyl-1,1-dioxo-2,3-dihydropyrrolo[3,4-f]thiazepine-6-carboxylic acid (CAS No. 2306265-19-8)

In the ever-evolving field of chemical research, 3,7-dimethyl-1,1-dioxo-2,3-dihydropyrrolo[3,4-f]thiazepine-6-carboxylic acid (CAS No. 2306265-19-8) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrrolo-thiazepine core and carboxylic acid functionality, presents a fascinating case study for researchers exploring novel bioactive compounds and pharmaceutical intermediates.

The structural complexity of this compound, featuring both 3,7-dimethyl substitutions and a 1,1-dioxo moiety, contributes to its distinctive chemical behavior. Recent studies have focused on understanding how these structural elements influence the molecule's physicochemical properties, including its solubility profile, stability under various conditions, and potential for forming stable salts or co-crystals.

One of the most searched questions in chemical databases regarding pyrrolo-thiazepine derivatives relates to their synthetic accessibility. The preparation of 3,7-dimethyl-1,1-dioxo-2,3-dihydropyrrolo[3,4-f]thiazepine-6-carboxylic acid typically involves multi-step organic synthesis, with researchers particularly interested in optimizing yield and purity while minimizing environmental impact. Green chemistry approaches to its synthesis have become a hot topic in recent literature.

The pharmaceutical industry has shown growing interest in this compound class due to their structural similarity to known bioactive molecules. While 3,7-dimethyl-1,1-dioxo-2,3-dihydropyrrolo[3,4-f]thiazepine-6-carboxylic acid itself is primarily used as a research chemical, its derivatives are being investigated for various potential applications. These include modulation of biological targets where the thiazepine-dioxide moiety may play a crucial role in molecular recognition.

Analytical characterization of this compound presents interesting challenges that frequently appear in scientific search queries. Techniques such as HPLC-MS, NMR spectroscopy (particularly 2D NMR for structural confirmation), and X-ray crystallography (when suitable crystals can be obtained) are commonly employed. The carboxylic acid functionality at position 6 provides an excellent handle for further derivatization, making this compound a valuable building block in medicinal chemistry.

Recent patent literature reveals that analogs of 3,7-dimethyl-1,1-dioxo-2,3-dihydropyrrolo[3,4-f]thiazepine-6-carboxylic acid are being explored in drug discovery programs. The compound's structural features, including its fused bicyclic system and hydrogen bond donor/acceptor capabilities, make it particularly interesting for designing molecules with improved pharmacokinetic properties. This aligns with current pharmaceutical industry trends toward more three-dimensional, sp3-rich molecular architectures.

From a material science perspective, the pyrrolo-thiazepine-dioxide core offers interesting possibilities for the development of novel organic electronic materials. Researchers are investigating whether the electron-withdrawing effects of the 1,1-dioxo group combined with the aromatic character of the system might lead to interesting optoelectronic properties, particularly when incorporated into larger conjugated systems.

The stability and storage conditions of 3,7-dimethyl-1,1-dioxo-2,3-dihydropyrrolo[3,4-f]thiazepine-6-carboxylic acid are common concerns among laboratory chemists. Available data suggests that the compound is best stored under inert atmosphere at low temperatures, protected from moisture due to its carboxylic acid functionality. These handling requirements are typical for many heterocyclic carboxylic acids and are frequently searched topics in chemical handling forums.

Current market trends indicate growing demand for specialized heterocyclic building blocks like 3,7-dimethyl-1,1-dioxo-2,3-dihydropyrrolo[3,4-f]thiazepine-6-carboxylic acid. The compound's CAS number (2306265-19-8) serves as a unique identifier in chemical databases and procurement systems, facilitating precise searches among researchers and purchasing agents. Suppliers typically offer this compound in research quantities with varying levels of purity depending on intended use.

As research into fused heterocyclic systems continues to expand, compounds like 3,7-dimethyl-1,1-dioxo-2,3-dihydropyrrolo[3,4-f]thiazepine-6-carboxylic acid will likely see increased attention from both academic and industrial researchers. The combination of its unique structural features and potential for diverse chemical modifications positions it as an interesting subject for future studies in multiple chemical disciplines.